Cas no 1783654-31-8 (4-Pyridinepropanol, β,β-dimethyl-)

• Product Name: 4-Pyridinepropanol, β,β-dimethyl-
• CAS No: 1783654-31-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6444990
• PubChem ID: 84108049
• Update Time: 2025-06-11

4-Pyridinepropanol, β,β-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanol, β,β-dimethyl-

• Inchi： 1S/C10H15NO/c1-10(2,8-12)7-9-3-5-11-6-4-9/h3-6,12H,7-8H2,1-2H3
• InChI Key： HFMAJLJFFGHPNW-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CC(C)(C)CO)=C1

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 284.7±15.0 °C(Predicted)
• pka: 14.97±0.10(Predicted)

Additional information on 4-Pyridinepropanol, β,β-dimethyl-

Professional Introduction to 4-Pyridinepropanol, β,β-dimethyl (CAS No. 1783654-31-8)

4-Pyridinepropanol, β,β-dimethyl, identified by the chemical abstracts service number CAS No. 1783654-31-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivative family, which is widely recognized for its diverse biological activities and applications in medicinal chemistry. The structural uniqueness of 4-Pyridinepropanol, β,β-dimethyl lies in its pyridine ring substituted with a propyl chain and two methyl groups at the β positions, making it a versatile intermediate in the synthesis of more complex molecules.

The chemical structure of 4-Pyridinepropanol, β,β-dimethyl consists of a six-membered aromatic ring containing nitrogen, which is a key feature contributing to its reactivity and interaction with biological targets. The presence of the propyl chain and two methyl groups enhances its solubility and stability, making it an attractive candidate for further functionalization in drug development. This compound has garnered attention due to its potential applications in the synthesis of novel pharmacophores and bioactive molecules.

In recent years, the pharmaceutical industry has seen a surge in interest for pyridine derivatives due to their broad spectrum of biological activities. 4-Pyridinepropanol, β,β-dimethyl has been explored as a building block in the development of new therapeutic agents. Its ability to serve as a precursor for more complex structures has made it valuable in the synthesis of small-molecule drugs targeting various diseases. The compound's unique chemical properties have been leveraged in the design of molecules with enhanced pharmacokinetic profiles and improved therapeutic efficacy.

One of the most compelling aspects of 4-Pyridinepropanol, β,β-dimethyl is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By modifying the structure of 4-Pyridinepropanol, β,β-dimethyl, researchers have been able to develop potent inhibitors that selectively target specific kinases. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential as therapeutic agents.

The synthesis of 4-Pyridinepropanol, β,β-dimethyl involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically starts with the alkylation of a pyridine derivative followed by reduction and methylation steps to introduce the propyl chain and methyl groups. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic routes have been documented in various scientific literature and provide valuable insights for researchers working in medicinal chemistry.

The biological activity of 4-Pyridinepropanol, β,β-dimethyl has been extensively studied in recent years. Researchers have discovered that this compound exhibits inhibitory effects on several enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of 4-Pyridinepropanol, β,β-dimethyl can modulate neurotransmitter receptors, leading to potential applications in treating neurological disorders. Additionally, the compound has shown promise in anti-inflammatory applications by inhibiting key signaling pathways involved in inflammation.

The pharmacological properties of 4-Pyridinepropanol, β,β-dimethyl have been further explored through computational modeling and molecular docking studies. These studies have helped elucidate how the compound interacts with biological targets at the molecular level. By understanding these interactions, researchers can design more effective derivatives with improved binding affinity and selectivity. This approach has been instrumental in accelerating drug discovery efforts and bringing new therapeutic agents to market faster.

The safety profile of 4-Pyridinepropanol, β,β-dimethyl has also been a focus of research. Toxicological studies have been conducted to assess its potential side effects and determine safe dosing levels. These studies have provided valuable data for regulatory submissions and ensure that any future drug candidates derived from this compound meet safety standards before entering clinical trials. The comprehensive evaluation of safety profiles is essential for ensuring patient well-being and advancing drug development timelines.

The future prospects for 4-Pyridinepropanol, β,β-dimethyl are promising as researchers continue to explore its potential applications in various therapeutic areas. Ongoing studies are investigating its role in developing treatments for metabolic disorders, infectious diseases, and neurodegenerative conditions. The compound's versatility as a synthetic intermediate makes it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs worldwide.

In conclusion, 4-Pyridinepropanol, β,β-dimethyl (CAS No. 1783654-31-8) is a significant compound with broad applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. With continued research and development, 4-Pyridinepropanol ,β ,β -dimethyl is poised to play a crucial role in advancing medical treatments and improving patient outcomes.